Cas no 56048-59-0 (Benzothiazole, 2-(2,4-dimethoxyphenyl)-)

56048-59-0 structure
Product name:Benzothiazole, 2-(2,4-dimethoxyphenyl)-
CAS No:56048-59-0
MF:C15H13NO2S
MW:271.334222555161
CID:1596203
Benzothiazole, 2-(2,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 2-(2,4-dimethoxyphenyl)-
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- Inchi: 1S/C15H13NO2S/c1-17-10-7-8-11(13(9-10)18-2)15-16-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
- InChI Key: MZBJTAFSXBMGKB-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1C1=CC=C(OC)C=C1OC
Computed Properties
- Exact Mass: 271.06679
- Monoisotopic Mass: 271.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Melting Point: 137.4-138.9 °C
- Boiling Point: 438.6±55.0 °C(Predicted)
- PSA: 31.35
- pka: 0.44±0.10(Predicted)
Benzothiazole, 2-(2,4-dimethoxyphenyl)- Related Literature
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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4. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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